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Compound Name: 2,4-Dimethylphenol-3,5,6-d3

CAS No.: 93951-75-8

Cat. No.: B121267

Get Quote

An In-Depth Technical Guide to the Physicochemical Characteristics of 2,4-Dimethylphenol-d3

Introduction
2,4-Dimethylphenol-d3 (2,4-DMP-d3) is the deuterated analogue of 2,4-Dimethylphenol (2,4-

DMP), an aromatic organic compound of significant industrial and environmental relevance.

While the parent compound is a key intermediate in the manufacturing of antioxidants,

disinfectants, pharmaceuticals, and polymers, its presence in the environment is a subject of

monitoring and research due to its potential toxicity.[1][2][3][4] For researchers, scientists, and

drug development professionals, 2,4-DMP-d3 serves as an indispensable tool, primarily as an

internal standard for highly accurate and precise quantification of 2,4-DMP in complex matrices

using isotope dilution mass spectrometry (IDMS).

This guide provides a comprehensive exploration of the core physical and chemical

characteristics of 2,4-Dimethylphenol-d3. As a Senior Application Scientist, the narrative is

structured to deliver not just data, but also the underlying scientific principles and practical

insights essential for its effective use in a research setting. We will delve into its molecular
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properties, spectroscopic signature, a logical synthesis and analysis workflow, safety protocols,

and its critical role in modern analytical science.

Part 1: Molecular Identity and Core Physicochemical
Properties
The foundational characteristics of a compound dictate its behavior in physical and chemical

systems. 2,4-Dimethylphenol-d3 is identified by specific markers that distinguish it from its non-

isotopically labeled counterpart. The three deuterium atoms are located on the aromatic ring at

positions 3, 5, and 6.[5][6]

Identifier Value Source

Compound Name 2,4-Dimethylphenol-3,5,6-d3 [5][6]

Synonyms
2,4-Xylenol-d3, 4-Hydroxy-m-

xylene-d3
[6][7]

CAS Number 93951-75-8 [5][8]

Molecular Formula C₈D₃H₇O [5][6]

Molecular Weight 125.18 g/mol [5][8]

InChI Key
KUFFULVDNCHOFZ-

QGZYMEECSA-N
[5][8]

Isotopic Purity Typically ≥98 atom % D [5][8]

The substitution of protium with deuterium results in a predictable increase in molecular weight

(M+3) but has a negligible effect on macroscopic properties like boiling point, melting point, and

solubility, which are primarily governed by intermolecular forces.[5] This similarity in

physicochemical behavior is the cornerstone of its utility as an internal standard.
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Physical Property Value Source

Physical Form Solid [5]

Appearance
Colorless crystalline solid or

yellow-to-brown liquid
[4][9][10]

Melting Point 22-23 °C (lit.) [5][8][10]

Boiling Point 211-212 °C (lit.) [5][8][10]

Solubility

Slightly soluble in water (7.9

g/L); soluble in alkaline

solutions, alcohol, and ether.

[10][11]

Density ~1.011 g/mL at 25 °C

Vapor Pressure 0.1 mmHg at 25 °C [10]

Part 2: Spectroscopic Profile for Structural
Elucidation
Confirming the identity, purity, and precise location of isotopic labels is a critical, self-validating

step in any research employing labeled compounds. Spectroscopic techniques provide a

definitive fingerprint of the molecular structure.

Mass Spectrometry (MS)
Mass spectrometry is the primary technique where the utility of 2,4-DMP-d3 is realized. For

structural confirmation, the electron ionization (EI) mass spectrum will show a molecular ion

(M⁺) peak at m/z 125, which is three mass units higher than that of the unlabeled 2,4-DMP

(m/z 122).[5][9] This "mass shift" is the definitive indicator of its isotopic composition and is

fundamental to the isotope dilution method. The fragmentation pattern is expected to be very

similar to the parent compound, with key fragments also shifted by the appropriate number of

deuterium atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides unambiguous confirmation of the deuteration pattern.
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¹H NMR: The most telling feature in the proton NMR spectrum is the absence of signals

corresponding to the aromatic protons at the 3, 5, and 6 positions of the ring. Compared to

the spectrum of unlabeled 2,4-DMP, which shows distinct aromatic proton signals, the

spectrum of 2,4-DMP-d3 will only exhibit signals for the two methyl groups and the hydroxyl

proton. This absence is conclusive proof of successful and specific deuteration.

¹³C NMR: In the carbon-13 NMR spectrum, the carbons directly bonded to deuterium (C3,

C5, and C6) will exhibit two key changes. First, their resonance signals will be split into a

triplet (1:1:1) due to one-bond C-D coupling. Second, these signals will be significantly

attenuated due to the loss of the Nuclear Overhauser Effect (NOE) enhancement from

attached protons and the longer relaxation times of deuterated carbons. The chemical shifts

of other carbons will be largely unaffected.[9][12]

Infrared (IR) Spectroscopy
IR spectroscopy can further validate the presence of deuterium. The C-D stretching vibrations

appear in a distinct region of the spectrum, typically around 2100-2300 cm⁻¹, which is a

significantly lower frequency than the C-H stretching vibrations (approx. 2850-3000 cm⁻¹).[13]

[14] The presence of absorption bands in this C-D stretch region, coupled with the

corresponding decrease in the intensity of aromatic C-H stretch bands, serves as another layer

of structural verification.

Part 3: Synthesis and Purity Assessment Workflow
While numerous methods exist for synthesizing 2,4-DMP, the introduction of the deuterium

labels requires a specific approach.[1][15] A common and effective strategy for deuterating

activated aromatic rings is through acid-catalyzed electrophilic substitution in the presence of a

deuterium source.

Synthesis Rationale: The hydroxyl and methyl groups on the phenol ring are activating, making

the ortho and para positions susceptible to electrophilic attack. By using a strong deuterated

acid, such as deuterated sulfuric acid (D₂SO₄) in deuterium oxide (D₂O), the protons on the

activated ring positions can be exchanged for deuterons.
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Synthesis Stage
Purification & Analysis

2,4-Dimethylphenol (Starting Material) Acid-Catalyzed H/D Exchange
(D₂SO₄ / D₂O)
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(e.g., NaHCO₃ soln.)

Liquid-Liquid Extraction
(e.g., with Dichloromethane)

Dry Organic Layer
(Anhydrous Na₂SO₄)

Solvent Removal
(Rotary Evaporation)

Purification
(Distillation or Recrystallization)

QC Analysis
(GC-MS for Purity)

Final Product:
2,4-Dimethylphenol-d3

Click to download full resolution via product page

Fig 1. General workflow for the synthesis and purification of 2,4-Dimethylphenol-d3.

Experimental Protocol: Purity Assessment by GC-MS
This protocol outlines a self-validating system to confirm both the chemical and isotopic purity

of the final product.

Standard Preparation:

Prepare a 1 mg/mL stock solution of the synthesized 2,4-DMP-d3 in a suitable solvent like

acetone or methanol.

Prepare a separate 1 mg/mL stock solution of unlabeled 2,4-DMP (CAS 105-67-9) as a

reference.[9]

Create a working solution containing both 2,4-DMP-d3 and 2,4-DMP at 10 µg/mL each.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 8890 GC or equivalent.

Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

Inlet: Splitless mode, 250 °C.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.
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Oven Program: Initial temperature 60 °C, hold for 1 min, ramp at 15 °C/min to 250 °C, hold

for 5 min.

Mass Spectrometer: Agilent 5977B MSD or equivalent.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Acquisition Mode: Full Scan (m/z 40-200) and Selected Ion Monitoring (SIM).

Analysis Procedure:

Inject 1 µL of the mixed working solution into the GC-MS.

Chemical Purity Assessment (Full Scan): Analyze the total ion chromatogram (TIC). A

single, sharp peak should be observed at the retention time for 2,4-DMP. Integrate this

peak and any impurity peaks to calculate the chemical purity (Area of Main Peak / Total

Area * 100).

Isotopic Purity Assessment (Full Scan & SIM):

Extract the mass spectrum from the apex of the main chromatographic peak. Observe

the relative intensities of the molecular ions at m/z 125 (for d3) and m/z 122 (for

unlabeled).

The isotopic purity (atom % D) is calculated based on the relative abundance of the

labeled and unlabeled species.

For higher sensitivity, re-inject the sample using a SIM method monitoring ions m/z 125,

124, 123, and 122 to accurately determine the isotopic distribution.

Trustworthiness & Validation: The protocol is self-validating because the co-injection of the

unlabeled standard confirms the retention time and fragmentation pattern, while the mass

spectrum provides a direct and quantifiable measure of both chemical and isotopic purity.

Part 4: Handling, Safety, and Storage
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2,4-Dimethylphenol-d3, like its parent compound, is a hazardous substance and must be

handled with appropriate precautions.[16]

Hazard Classification Code Description

Acute Toxicity, Oral H301 Toxic if swallowed

Acute Toxicity, Dermal H311 Toxic in contact with skin

Skin Corrosion H314
Causes severe skin burns and

eye damage

Skin Sensitization H317
May cause an allergic skin

reaction

Hazardous to the Aquatic

Environment
H411

Toxic to aquatic life with long

lasting effects

Source:[5][16]

Handling:

All work must be conducted in a well-ventilated laboratory fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile gloves,

and chemical safety goggles.[10]

Avoid inhalation of dust or vapors.[10]

Avoid contact with skin and eyes. In case of contact, immediately flush with copious amounts

of water for at least 15 minutes and seek medical attention.[10][16]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[16]

Recommended storage is at room temperature, protected from light and moisture.[7]

Keep locked up or in an area accessible only to qualified or authorized personnel.[16]
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Part 5: Applications in Advanced Research
The primary and most critical application of 2,4-DMP-d3 is as an internal standard for

quantitative analysis by Isotope Dilution Mass Spectrometry (IDMS). This technique is the gold

standard for quantification in complex sample types encountered in environmental monitoring,

toxicology, and drug metabolism studies.

The Causality Behind IDMS Superiority: In techniques like GC-MS or LC-MS, analytical signals

can be suppressed or enhanced by other co-eluting components in the sample matrix.

Furthermore, sample preparation steps like liquid-liquid extraction can suffer from incomplete

and variable recovery. An ideal internal standard should behave identically to the analyte of

interest (the "native" compound) during sample preparation and analysis, but be clearly

distinguishable by the detector.

2,4-DMP-d3 fulfills this perfectly. Its physical properties are so similar to native 2,4-DMP that it

experiences the same extraction recovery and the same degree of matrix-induced ionization

suppression or enhancement. However, the mass spectrometer can easily distinguish between

the native analyte (m/z 122) and the deuterated standard (m/z 125). By adding a known

amount of 2,4-DMP-d3 to a sample at the very beginning of the workflow, the ratio of the

native-to-standard signal can be used to calculate the concentration of the native analyte with

exceptional accuracy, as any experimental losses or matrix effects are canceled out.
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Fig 2. Logical workflow of Isotope Dilution Mass Spectrometry (IDMS).
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Conclusion
2,4-Dimethylphenol-d3 is more than just an isotopically labeled molecule; it is a high-precision

tool that enables researchers to achieve the highest levels of accuracy in quantitative analysis.

Its physical properties, being nearly identical to its native counterpart, allow it to perfectly track

the analyte through complex sample preparation and analysis workflows. Its distinct mass

spectrometric signature provides the clear, unambiguous signal needed for reliable

quantification. A thorough understanding of its physicochemical characteristics, spectroscopic

profile, and proper handling procedures, as detailed in this guide, is paramount for leveraging

its full potential in demanding research applications within environmental science, toxicology,

and pharmaceutical development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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